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Compound of Interest
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Cat. No.: B10815510 Get Quote

Intraoperative fluorescence-guided surgery (FGS) represents a significant advancement in

oncology, enabling surgeons to visualize malignant tissues in real-time, thereby improving the

precision and completeness of tumor resection. Two prominent agents in this field are

pafolacianine (Cytalux®) and 5-aminolevulinic acid (5-ALA, Gleolan®). This guide provides an

objective comparison of their mechanisms, performance, and clinical protocols, supported by

experimental data for researchers, scientists, and drug development professionals.

Mechanism of Action
The fundamental difference between pafolacianine and 5-ALA lies in their targeting strategy.

Pafolacianine is a targeted imaging agent, while 5-ALA relies on the differential metabolic

activity of cancer cells.

Pafolacianine: This agent is a conjugate of a folate analog and a near-infrared (NIR)

fluorescent dye, S0456 (related to indocyanine green).[1] Its mechanism is based on direct

targeting of the folate receptor alpha (FRα), a protein frequently overexpressed on the surface

of various cancer cells, including ovarian and lung cancers, but found in low levels in most

healthy tissues.[1][2] Following intravenous administration, pafolacianine circulates and binds

with high affinity (~1 nM) to FRα on cancer cells.[3][4] The cell then internalizes the entire

pafolacianine-FRα complex via receptor-mediated endocytosis, leading to the accumulation of

the NIR dye within the malignant cells.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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